Cas no 1782472-21-2 (1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine
• CAS No: 1782472-21-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6075355
• PubChem ID: 84800955
• Update Time: 2025-05-28

1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine
• EN300-1789764
• 1782472-21-2

• Inchi： 1S/C13H17F2NO/c1-17-12-9(5-6-10(14)11(12)15)13(16)7-3-2-4-8-13/h5-6H,2-4,7-8,16H2,1H3
• InChI Key： ODVJTKIHTQNKNI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(3,4-Difluoro-2-methoxyphenyl)cyclohexan-1-amine (CAS No. 1782472-21-2)

1-(3,4-Difluoro-2-methoxyphenyl)cyclohexan-1-amine (CAS No. 1782472-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclohexylamine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of difluoro and methoxy substituents on the phenyl ring enhances its biochemical reactivity, making it a promising candidate for further studies.

In recent years, the demand for fluorinated compounds like 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological disorders and inflammatory diseases. The compound's structural motif aligns with current trends in small-molecule drug development, where precision and selectivity are paramount.

The synthesis of 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine involves multi-step organic reactions, including cyclohexylation and aromatic substitution. Its CAS No. 1782472-21-2 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From an environmental perspective, the compound's fluorine atoms contribute to its persistence, raising questions about sustainable synthesis and green chemistry practices. This aligns with the growing focus on eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field. Innovations in catalytic processes and solvent-free reactions are being explored to minimize the ecological footprint of such compounds.

In the context of intellectual property, 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine has been referenced in several patent applications, highlighting its commercial potential. Its molecular weight and logP value make it suitable for drug formulation, a key consideration for pharmaceutical companies. Discussions on platforms like ResearchGate and PubMed often revolve around its structure-activity relationship (SAR), a hot topic in medicinal chemistry.

For researchers seeking custom synthesis or bulk quantities of CAS No. 1782472-21-2, reputable suppliers emphasize GMP compliance and analytical documentation. The compound's storage conditions (typically under inert atmosphere) and handling precautions are critical to maintaining its stability, as noted in safety data sheets (SDS).

In summary, 1-(3,4-difluoro-2-methoxyphenyl)cyclohexan-1-amine represents a convergence of chemical innovation and therapeutic potential. Its relevance to precision medicine and material science ensures its place in ongoing scientific discourse, while its synthetic accessibility makes it a practical choice for laboratories worldwide.